Cas no 63296-47-9 (Lysinamide, glycyl-L-lysyl-L-prolyl-L-valylglycyl-L-lysyl-L-lysyl-L-lysyl-)

• Product Name: Lysinamide, glycyl-L-lysyl-L-prolyl-L-valylglycyl-L-lysyl-L-lysyl-L-lysyl-
• CAS No: 63296-47-9
• MF: C₄₄H₈₅N₁₅O₉
• MW: 968.240809202194
• CID: 390243
• PubChem ID: 71372995
• Update Time: 2025-04-19

Lysinamide, glycyl-L-lysyl-L-prolyl-L-valylglycyl-L-lysyl-L-lysyl-L-lysyl- Chemical and Physical Properties

Names and Identifiers

• Lysinamide, glycyl-L-lysyl-L-prolyl-L-valylglycyl-L-lysyl-L-lysyl-L-lysyl-
• Glycyl-L-lysyl-L-prolyl-L-valylglycyl-L-lysyl-L-lysyl-L-lysyl-L-lysinamide
• 63296-47-9
• DTXSID90795837

• Inchi： 1S/C44H85N15O9/c1-28(2)37(58-42(66)34-19-13-25-59(34)44(68)33(18-7-12-24-49)54-35(60)26-50)43(67)52-27-36(61)53-30(15-4-9-21-46)39(63)56-32(17-6-11-23-48)41(65)57-31(16-5-10-22-47)40(64)55-29(38(51)62)14-3-8-20-45/h28-34,37H,3-27,45-50H2,1-2H3,(H2,51,62)(H,52,67)(H,53,61)(H,54,60)(H,55,64)(H,56,63)(H,57,65)(H,58,66)/t29-,30-,31-,32-,33-,34-,37-/m0/s1
• InChI Key： AJRADORLGXJRMK-UJNADNKXSA-N
• SMILES： O=C([C@H](CCCCN)NC(CN)=O)N1CCC[C@H]1C(N[C@H](C(NCC(N[C@H](C(N[C@H](C(N[C@H](C(N[C@H](C(N)=O)CCCCN)=O)CCCCN)=O)CCCCN)=O)CCCCN)=O)=O)C(C)C)=O

Computed Properties

• Exact Mass: 967.66546935g/mol
• Monoisotopic Mass: 967.66546935g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 14
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 68
• Rotatable Bond Count: 37
• Complexity: 1590
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -4.1
• Topological Polar Surface Area: 423Ų